Cas no 921492-04-8 (2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-sulfamoylphenyl)acetamide)

• Product Name: 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-sulfamoylphenyl)acetamide
• CAS No: 921492-04-8
• MF: C₁₈H₁₆ClN₅O₄S₂
• MW: 465.93373966217
• CID: 6432740
• PubChem ID: 41211528
• Update Time: 2025-05-19

2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-sulfamoylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-sulfamoylphenyl)acetamide
• 2-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-(4-sulfamoylphenyl)acetamide
• 2-(2-(3-(3-chlorophenyl)ureido)thiazol-4-yl)-N-(4-sulfamoylphenyl)acetamide
• 2-[2-[(3-chlorophenyl)carbamoylamino]-1,3-thiazol-4-yl]-N-(4-sulfamoylphenyl)acetamide
• AKOS024627166
• 921492-04-8
• F2096-1022

• Inchi： 1S/C18H16ClN5O4S2/c19-11-2-1-3-13(8-11)22-17(26)24-18-23-14(10-29-18)9-16(25)21-12-4-6-15(7-5-12)30(20,27)28/h1-8,10H,9H2,(H,21,25)(H2,20,27,28)(H2,22,23,24,26)
• InChI Key： HUGMRTMSAAAGQV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N)(=O)=O)C=C1)(=O)CC1=CSC(NC(=O)NC2=CC=CC(Cl)=C2)=N1

Computed Properties

• Exact Mass: 465.0332240g/mol
• Monoisotopic Mass: 465.0332240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 180Ų

Additional information on 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-sulfamoylphenyl)acetamide

Research Briefing on 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-sulfamoylphenyl)acetamide (CAS: 921492-04-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-sulfamoylphenyl)acetamide (CAS: 921492-04-8) as a promising therapeutic agent. This compound, characterized by its unique thiazole and sulfonamide moieties, has garnered attention due to its potential applications in targeting specific biological pathways. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic implications.

The compound, with the CAS number 921492-04-8, has been the subject of several recent studies exploring its biochemical properties and pharmacological potential. Research indicates that its structural features, including the 3-chlorophenyl and sulfamoylphenyl groups, contribute to its ability to interact with key enzymes and receptors involved in inflammatory and oncogenic pathways. These interactions suggest a broad spectrum of potential therapeutic applications, ranging from anti-inflammatory to anti-cancer therapies.

One of the most significant findings in recent literature is the compound's role as a modulator of carbonic anhydrase (CA) isoforms. Studies have demonstrated that 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-sulfamoylphenyl)acetamide exhibits selective inhibition of CA IX and XII, isoforms that are overexpressed in hypoxic tumor environments. This selective inhibition positions the compound as a potential candidate for targeted cancer therapy, particularly in tumors characterized by hypoxia, such as glioblastoma and renal cell carcinoma.

In addition to its anti-cancer properties, recent investigations have explored the compound's anti-inflammatory effects. Preclinical studies have shown that it can effectively inhibit cyclooxygenase-2 (COX-2) and reduce the production of pro-inflammatory cytokines. These findings suggest potential applications in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

The synthesis of 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-sulfamoylphenyl)acetamide has also been optimized in recent years, with researchers developing more efficient and scalable routes. Key improvements include the use of microwave-assisted synthesis and green chemistry principles, which have reduced reaction times and improved yields. These advancements are critical for facilitating future large-scale production and clinical development of the compound.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-sulfamoylphenyl)acetamide (CAS: 921492-04-8) represents a multifaceted therapeutic agent with significant potential in oncology and inflammation. Continued research into its mechanisms of action, optimized synthesis, and preclinical evaluation will be crucial for unlocking its full therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration in advancing such compounds from bench to bedside.